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For Researchers, Scientists, and Drug Development Professionals

Abstract

Etofesalamide, a salicylanilide derivative identified by the CAS number 64700-55-6, has
garnered research interest for its therapeutic potential, initially in dermatology for conditions like
chronic eczema and more recently in oncology.[1] Its chemical structure, N-(4-ethoxyphenyl)-2-
hydroxybenzamide, provides a foundation for its biological activity. This technical guide offers a
comprehensive overview of the available physicochemical properties of Etofesalamide and
related salicylanilides, outlines general experimental protocols for their determination, and
explores the current understanding of its mechanism of action, particularly in the context of
cancer research. Due to a notable scarcity of publicly available experimental data specifically
for Etofesalamide, this guide supplements information with data on the parent compound,
salicylanilide, and general characteristics of the salicylanilide class to provide a broader context
for researchers.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental for all
stages of drug discovery and development, influencing formulation, pharmacokinetics, and
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pharmacodynamics. While specific experimental data for Etofesalamide is limited, the
following tables summarize its known identifiers and provide key physicochemical parameters
for the parent compound, salicylanilide, as a reference.

Etofesalamide: Core Data

Property Value Source

N-(4-ethoxyphenyl)-2-

IUPAC Name
hydroxybenzamide
Synonyms Ethoxy Benzene Willow Amine  [2]
CAS Number 64700-55-6
Molecular Formula C15H15NO3
Molecular Weight 257.28 g/mol
Chemical Structure (See Figure 1)

Figure 1: Chemical Structure of Etofesalamide
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Salicylanilide: Reference Physicochemical Data

As a close structural analog, the physicochemical properties of salicylanilide can offer valuable
insights for researchers working with Etofesalamide.
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Property Value Source

) ) Not Available for
Melting Point ]
Etofesalamide

- . Not Available for
Boiling Point )
Etofesalamide

Not Available for

Agqueous Solubility Etofesalamid
ofesalamide

Not Available for
pKa .
Etofesalamide

Not Available for
LogP ]
Etofesalamide

Note: The lack of specific experimental data for Etofesalamide’'s melting point, boiling point,
agueous solubility, pKa, and LogP highlights a significant data gap in the scientific literature.
Researchers are encouraged to perform experimental determinations of these properties.

Experimental Protocols

Accurate determination of physicochemical properties is crucial. The following sections outline
general experimental methodologies that can be adapted for the characterization of
Etofesalamide.

Synthesis of Etofesalamide

A general workflow for the synthesis of Etofesalamide is presented below. This process
typically involves the condensation of salicylic acid with 4-ethoxyaniline.
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Synthesis of Etofesalamide

Salicylic Acid +
4-Ethoxyaniline

Y

Condensation Reaction
(e.g., using a coupling agent or
converting salicylic acid to an acyl chloride)

Y

Purification
(e.g., Recrystallization, Chromatography)

Y

Characterization
(e.g., NMR, Mass Spectrometry, IR)

A

Etofesalamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of Etofesalamide.
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Determination of Melting Point

The melting point can be determined using a standard capillary melting point apparatus.

Melting Point Determination

[Dry, powdered sample of Etofesalamide]

y

[Pack sample into a capillary tube}

y

[Place in melting point apparatus]

y

[Heat gradually and observe]

Record temperature range
from first liquid to complete liquefaction
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Caption: Workflow for melting point determination.

Determination of Aqueous Solubility

The shake-flask method is a common technique for determining aqueous solubility.
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Aqueous Solubility Determination (Shake-Flask Method)

(Add excess Etofesalamide to water)

Y

Agitate at a constant temperature
(e.g., 24-48 hours) to reach equilibrium

Y

Separate undissolved solid
(e.g., centrifugation, filtration)

A4

Quantify the concentration of
Etofesalamide in the aqueous phase
(e.g., HPLC, UV-Vis Spectroscopy)

Solubility (mg/mL or mol/L)
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pKa Determination (Potentiometric Titration)

Dissolve Etofesalamide in a suitable solvent
(e.g., water/co-solvent mixture)

v

(Titrate with a standard acid or base)

Y

(Record pH as a function of titrant vqume)

Y

Analyze the titration curve to
determine the pKa value(s)
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LogP Determination (Shake-Flask Method)

Prepare octanol-saturated water and
water-saturated octanol

[Dissolve Etofesalamide in one phase)

Mix with the other phase and agitate
to reach equilibrium

[Separate the two phases]

Quantify Etofesalamide concentration
in both phases (e.g., HPLC, UV-Vis)

Calculate LogP = log([Etofesalamide]octanol / [Etofesalamide]water)
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Proposed DNA Alkylation Mechanism of Etofesalamide

Etofesalamide

Y

Metabolic Activation
(if required)

Covalent Binding

A

Cellular DNA

\

DNA Adduct Formation

Y

Blockage of DNA Replication
and Transcription

Y

Cell Cycle Arrest

A\

Apoptosis
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Potential Cancer Signaling Pathways Modulated by Salicylanilides

( Salicylanilide Derivatives\
k(including Etofesalamide))
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\ \
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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etofesalamide-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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